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Compound of Interest

Compound Name: 5-Amino-2-nitrobenzoic acid

cat. No.: B153252

CAS Number: 13280-60-9

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals interested in 5-Amino-2-nitrobenzoic acid. This
document outlines its chemical and physical properties, key applications, relevant biological
pathways, and detailed experimental protocols.

Core Compound Data

5-Amino-2-nitrobenzoic acid is an aromatic compound featuring amino, nitro, and carboxylic
acid functional groups. This trifunctional nature makes it a versatile intermediate in various
chemical syntheses. Its identity and fundamental properties are summarized below.
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Identifier Value

CAS Number 13280-60-9[1]

Molecular Formula C7HeN204[1]

Molecular Weight 182.13 g/mol [1]

IUPAC Name 5-amino-2-nitrobenzoic acid

2-Nitro-5-aminobenzoic acid, 3-Carboxy-4-

Synonyms
ynony nitroaniline[1]
C1=CC(=C(C=C1N)C(=0)0)--INVALID-LINK--
SMILES
[O-][1]
InChl Key KZZWQCKYLNIOBT-UHFFFAOYSA-N[1]

Physicochemical and Safety Properties

The compound's physical characteristics and safety profile are crucial for its proper handling,
storage, and application in experimental settings.

Table of Physicochemical Properties:

Property Value

Appearance Yellow powder or crystal
Melting Point 236-238 °C (lit.)[1]

Solubility Soluble in DMSO and Methanol
Crystal Structure Monoclinic, Space Group P21/c

Table of Safety and Hazard Information:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

H272: May intensify

Oxidizing Solid GHSO03 Danger _ o
fire; oxidizer[1]
. o i H315: Causes skin
Skin Irritation GHSO07 Warning o
irritation
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation
. i ) H335: May cause
Respiratory Irritation GHSO07 Warning

respiratory irritation

Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical.
Appropriate personal protective equipment (PPE), including eye shields and gloves, should be
used.[1]

Applications in Research and Development

5-Amino-2-nitrobenzoic acid is a valuable starting material and intermediate with several key

applications:

e Pharmaceutical Synthesis: It serves as a key intermediate in synthesizing various
pharmaceuticals. It is a reactant for the preparation of insulin receptor tyrosine kinase
activators.[1]

e Dye Production: The primary amino group can be readily diazotized and coupled with other
aromatic compounds to form a wide range of azo dyes.

o Biochemical Research: It is utilized in studies related to enzyme inhibition and protein

interactions.[2]

» Material Science: The compound is used as a reactant in two-component dendritic chain
reactions and in the enzymatic activation of hydrophobic self-immolative dendrimers.[1]

Involvement in Signaling Pathways
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One of the notable applications of 5-Amino-2-nitrobenzoic acid is its use as a precursor for
molecules that can activate the insulin receptor, a critical receptor tyrosine kinase (RTK).
Activation of this receptor initiates a cascade of intracellular signaling events crucial for
regulating metabolism, cell growth, and proliferation. An activator would potentiate the
receptor's response to insulin or mimic its effect, leading to the phosphorylation of downstream
targets. The two major signaling cascades initiated by the activated insulin receptor are the
PISK/AKT pathway, which primarily governs metabolic processes, and the RAS/MAPK
pathway, which is central to controlling cell growth and proliferation.[3][4]
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Conceptual Insulin Receptor Signaling Pathway.
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Experimental Protocols

While a detailed, validated protocol for the synthesis of 5-Amino-2-nitrobenzoic acid is not
readily available in the reviewed literature, its subsequent reaction to form a diazonium salt is a
common and critical procedure for its use in dye synthesis.

Protocol: Diazotization of 5-Amino-2-nitrobenzoic Acid

This protocol details the conversion of the primary aromatic amine group into a reactive
diazonium salt, which is a key intermediate for azo coupling reactions.

Materials:

5-Amino-2-nitrobenzoic acid (1.82 g, 0.01 mol)

Concentrated Hydrochloric Acid (HCI) (5 mL)

Sodium Nitrite (NaNO32) (0.7 g, 0.01 mol)

Distilled water

e Ice

Starch-iodide paper
Procedure:

e Suspension: In a 250 mL beaker, suspend 1.82 g of 5-Amino-2-nitrobenzoic acid in a
mixture of 5 mL of concentrated HCI and 20 mL of water.

o Cooling: Stir the mixture vigorously to create a fine suspension and cool it to 0-5 °C in an ice-
salt bath. Maintaining this low temperature is critical for the stability of the diazonium salt.

 Nitrite Solution: In a separate beaker, prepare a solution of 0.7 g of sodium nitrite in 5 mL of
cold distilled water.

o Diazotization: Add the sodium nitrite solution dropwise to the cooled amine suspension over
15-20 minutes. Ensure the temperature remains below 5 °C throughout the addition.
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o Completion: After the addition is complete, stir the reaction mixture for an additional 30
minutes at 0-5 °C.

 Verification: Check for the completion of the reaction by spotting a drop of the mixture on
starch-iodide paper. The presence of excess nitrous acid, indicated by a blue-black color,
confirms that all the primary amine has reacted.

e Immediate Use: The resulting diazonium salt solution is highly reactive and should be used
immediately in subsequent coupling reactions.
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Workflow for Diazotization Reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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